6-(But-3-en-1-yloxy)hexanenitrile

• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 6-but-3-enoxyhexanenitrile
• InChI: InChI=1S/C10H17NO/c1-2-3-9-12-10-7-5-4-6-8-11/h2H,1,3-7,9-10H2
• InChI Key: KKOVDYQUENCFJK-UHFFFAOYSA-N
• Canonical SMILES: C=CCCOCCCCCC#N

Description

6-(But-3-en-1-yloxy)hexanenitrile is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromocapronitrile (1.19 ml, 9.00 mmol) and 3-buten-1-ol (946 ul, 11.0 mmol) were added to a stirred solution of potassium hydroxide (6.16 g, 110 mmol) and tetra-butylammonium bromide (434 mg, 1.35 mmol) in water (6 ml) and dichloromethane (2 ml). The reaction was stirred at room temperature for 4 days and then washed with diethyl ether (2×50 ml). The combined organics were washed with water (3×30 ml), dried (magnesium sulphate) and the solvent removed in vacuo to furnish the title compound as a colourless oil, 1.48 g.